Cas no 2639411-76-8 (3-(3-Aminophenyl)prop-2-ynoic acid hydrochloride)

• Product Name: 3-(3-Aminophenyl)prop-2-ynoic acid hydrochloride
• CAS No: 2639411-76-8
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• MDL: MFCD33549571
• CID: 5640889
• PubChem ID: 155970580
• Update Time: 2025-05-23

3-(3-Aminophenyl)prop-2-ynoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27778661
• 2639411-76-8
• 3-(3-aminophenyl)prop-2-ynoic acid hydrochloride
• 3-(3-Aminophenyl)prop-2-ynoic acid hydrochloride

• MDL： MFCD33549571
• Inchi： 1S/C9H7NO2.ClH/c10-8-3-1-2-7(6-8)4-5-9(11)12;/h1-3,6H,10H2,(H,11,12);1H
• InChI Key： IUSZEVMSQLGHAB-UHFFFAOYSA-N
• SMILES： Cl.OC(C#CC1=CC=CC(=C1)N)=O

Computed Properties

• Exact Mass: 197.0243562g/mol
• Monoisotopic Mass: 197.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(3-Aminophenyl)prop-2-ynoic acid hydrochloride

3-(3-Aminophenyl)prop-2-ynoic acid hydrochloride (CAS 2639411-76-8): A Comprehensive Overview

3-(3-Aminophenyl)prop-2-ynoic acid hydrochloride (CAS 2639411-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique propargylic acid structure and amino phenyl moiety, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its hydrochloride salt form enhances stability and solubility, making it particularly useful in laboratory settings.

The molecular structure of 3-(3-Aminophenyl)prop-2-ynoic acid hydrochloride features a terminal alkyne group attached to a carboxylic acid, along with an aromatic amine at the meta position. This combination of functional groups allows for diverse chemical transformations, including click chemistry reactions and amide coupling, which are frequently explored in drug discovery. Researchers often investigate its potential in designing kinase inhibitors and small molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for 3-(3-Aminophenyl)prop-2-ynoic acid derivatives has increased due to their relevance in cancer research and neurodegenerative disease studies. The compound's ability to participate in bioconjugation reactions makes it a candidate for developing proteolysis-targeting chimeras (PROTACs), a hot topic in pharmaceutical innovation. Additionally, its metal-catalyzed coupling potential aligns with the growing interest in green chemistry and sustainable synthesis methods.

From a commercial perspective, CAS 2639411-76-8 is primarily supplied by specialized fine chemical manufacturers catering to research institutions and pharmaceutical companies. The global market for such high-purity intermediates is expanding, driven by advancements in high-throughput screening and combinatorial chemistry. Quality control typically involves HPLC analysis and mass spectrometry to ensure >98% purity, meeting the stringent requirements of medicinal chemistry applications.

Storage and handling of 3-(3-Aminophenyl)prop-2-ynoic acid hydrochloride require standard laboratory precautions for amino acid derivatives. It is recommended to store the compound in a cool, dry environment away from strong oxidizers. The hydrochloride salt form offers improved shelf life compared to the free base, though desiccants are advised for long-term storage. These practical considerations are frequently searched by laboratory technicians and synthetic chemists working with aryl alkyne building blocks.

Emerging applications of 2639411-76-8 include its use in developing fluorescent probes for biological imaging and as a precursor for covalent inhibitor design. The compound's structural versatility allows modifications at both the amino group and carboxylic acid positions, enabling creation of diverse structure-activity relationship libraries. This flexibility responds to the pharmaceutical industry's need for fragment-based drug discovery approaches.

Analytical characterization of 3-(3-Aminophenyl)prop-2-ynoic acid hydrochloride typically includes 1H/13C NMR, FT-IR spectroscopy, and elemental analysis. The hydrochloride salt shows characteristic peaks in the infrared spectrum for both the protonated amine and carboxylate groups. These analytical data points are crucial for researchers verifying compound identity and purity, especially when working with structure-activity optimization projects.

The synthesis of CAS 2639411-76-8 generally involves Sonogashira coupling of appropriate aryl halides with propiolic acid derivatives, followed by amine protection/deprotection strategies. Recent literature highlights improved synthetic routes using palladium nanoparticles and copper-free conditions, addressing concerns about heavy metal contamination in pharmaceutical intermediates. These methodological advancements contribute to the compound's growing accessibility for drug discovery programs worldwide.

In conclusion, 3-(3-Aminophenyl)prop-2-ynoic acid hydrochloride represents a versatile building block with expanding applications in medicinal chemistry and chemical biology. Its CAS 2639411-76-8 designation serves as a key identifier for researchers sourcing this material. As the pharmaceutical industry continues to explore covalent drug design and targeted therapies, the importance of such specialized intermediates will likely increase, making them valuable subjects for both scientific investigation and commercial development.